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The table below summarizes the key efficacy and safety outcomes from the SERENA-2 Phase II trial, which

directly compared camizestrant to fulvestrant [1] [2] [3].

Parameter Camizestrant 75 mg Camizestrant 150 mg
Fulvestrant 500
mg

Median Progression-Free
Survival (PFS)

7.2 months [1] 7.7 months [1] 3.7 months [1]

Hazard Ratio (HR) vs.
Fulvestrant

0.59 (90% CI: 0.42-
0.82) [1]

0.64 (90% CI: 0.46-
0.89) [1]

—

P-value vs. Fulvestrant p=0.017 [1] p=0.0090 [1] —

Objective Response Rate
(ORR)

15.7% [3] 20.3% [3] 11.5% [3]

Clinical Benefit Rate (CBR) at
24 weeks

48.8% [3] 51.0% [3] 39.1% [3]

| Most Common Treatment-Related Adverse Events (AEs) | • Low-grade nausea/vomiting [4] • Photopsia

(12.2%, all Grade 1) [3] • Asymptomatic bradycardia [4] | • Low-grade nausea/vomiting [4] • Photopsia
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(24.7%, all Grade 1) [3] • Asymptomatic bradycardia [4] | • Injection site pain [5] | | Treatment-Related

Serious AEs | 8% of patients [1] | 10% of patients [1] | 5% of patients [1] |

Mechanism of Action & Preclinical Insights

Both drugs are SERDs, but key differences in their properties contribute to camizestrant's enhanced efficacy

profile.

Mechanistic Overview: SERDs work by blocking the estrogen receptor (ER) and targeting it for

degradation, thereby shutting down the ER-driven signaling pathway that fuels cancer cell growth [6]
[2]. This is particularly important in tumors with ESR1 mutations, a common resistance mechanism

to aromatase inhibitors, as these mutations lead to constitutive activation of the ER [2] [3].
Key Differentiating Properties:

Oral Bioavailability vs. Intramuscular Injection: Camizestrant is orally bioavailable, offering
significant patient convenience over fulvestrant, which requires painful intramuscular injections

[2].
Superior ER Degradation and Antagonism: Preclinical studies show that camizestrant
achieves more robust and complete degradation of the estrogen receptor compared to
fulvestrant [6] [2]. It is a pure ER antagonist with no agonistic activity [6].

Activity in Resistant Models: Camizestrant has demonstrated potent antitumor activity in
patient-derived xenograft (PDX) models that are resistant to fulvestrant, including those

harboring ESR1 mutations [6].

The following diagram illustrates the core mechanism of action of SERDs and the key advantages of

camizestrant in the context of endocrine resistance.
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SERD Mechanism of Action and Camizestrant Advantages

Endocrine Therapy Resistance
(e.g., from Aromatase Inhibitors)

Key Resistance Mechanism:
ESR1 Mutations

SERD Mechanism:
1. Binds to Estrogen Receptor (ER)

2. Blocks ER Signaling
3. Targets ER for Degradation

Camizestrant Advantages:
• Oral Bioavailability

• Potent ER Degradation
• Active in Fulvestrant-Resistant Models

Enhanced by

Click to download full resolution via product page

Key Subgroup Analysis: Impact of ESR1 Mutations

A critical finding from SERENA-2 was the pronounced benefit of camizestrant in patients whose tumors

had ESR1 mutations detected in circulating tumor DNA (ctDNA) at baseline [4] [7] [3].

PFS in ESR1-Mutant Subgroup: In patients with ESR1 mutations, the median PFS was 6.3
months with camizestrant 75 mg and 9.2 months with the 150 mg dose, compared to only 2.2
months with fulvestrant [3].
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Reduction in Mutant ESR1 Levels: Treatment with camizestrant more effectively reduced the level

of ESR1 mutation in ctDNA to undetectable or near-undetectable levels compared to fulvestrant,
demonstrating its superior ability to suppress this key resistance driver [3].

Implications for Research & Drug Development

The data from SERENA-2 and subsequent trials have several important implications for scientists and drug

developers.

Overcoming Endocrine Resistance: The efficacy of camizestrant, especially in ESR1-mutant
cancers, validates the strategy of developing more potent and bioavailable ER-targeting agents to
overcome common resistance pathways [6] [2].

Potential of Early Intervention: The design and results of the SERENA-6 Phase III trial highlight a
paradigm shift. This trial used ctDNA monitoring to detect emergent ESR1 mutations in patients on

1st-line therapy before radiographic progression. It showed that switching these patients to
camizestrant plus a CDK4/6 inhibitor significantly improved PFS compared to continuing with an

aromatase inhibitor [8]. This supports the clinical value of using liquid biopsies to guide early therapy
changes.

Backbone for Combination Therapies: The strong efficacy of camizestrant as a monotherapy and
its demonstrated activity in preclinical models when combined with CDK4/6 inhibitors or

PI3K/AKT/mTOR pathway inhibitors suggest its potential as a superior backbone for combination
regimens across various treatment lines [6] [5].

Conclusion

For researchers and drug development professionals, the data indicates that camizestrant represents a

significant advance over fulvestrant. Its superior efficacy, oral administration, and potent activity against

ESR1-mutant tumors position it as a strong candidate to become a new standard-of-care endocrine therapy

backbone. The ongoing Phase III program (SERENA-4, SERENA-6) will further define its role in the

treatment landscape of ER-positive breast cancer.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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